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Compound of Interest

Ethyldihydroxypropyl
Compound Name:

aminobenzoate
CAS No.: 79461-57-7
Cat. No.: B12723533

Get Quote

Executive Summary & Operational Context[1][2][3]

Ethyldihydroxypropyl aminobenzoate (INCI: Roxadimate; CAS: 58882-17-0) is a para-
aminobenzoic acid (PABA) derivative primarily utilized as a UV-B absorbing agent. While often
perceived as a "low-hazard" cosmetic ingredient, in a research or drug development setting
involving concentrated raw materials, it presents specific operational challenges: skin
sensitization potential and aquatic toxicity.

The Core Directive: This compound is lipophilic and insoluble in water. Standard aqueous
wash-down procedures will fail, leading to residue accumulation and potential environmental
non-compliance. This guide provides a self-validating workflow to ensure zero-discharge to
sewer systems and complete containment.

Chemical Profile & Physicochemical Constraints[2]

[4][5]
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Effective disposal starts with understanding the molecule's behavior. You cannot clean or

contain what you do not understand.

Parameter

Data

Operational Implication

Chemical Name

Ethyl 4-[bis(2-
hydroxypropyl)amino]benzoate

Target analyte for waste

labeling.[1]

CAS Number

58882-17-0

Primary identifier for SDS and

waste manifesting.

Physical State

Viscous liquid or waxy solid

(temp. dependent)

High viscosity requires solvent

rinsing for quantitative transfer.

Solubility

Insoluble in water; Soluble in

Ethanol, Isopropanol, Oils

CRITICAL: Water alone will not
clean spills. Organic solvents

are required.

Hazards (GHS)

H317 (Skin Sensitizer), H402
(Harmful to Aquatic Life)

Requires nitrile gloves; Zero-

drain disposal policy.

Immediate Safety & Spill Response Protocol

Because Roxadimate is a sensitizer, skin contact must be strictly avoided. The following

decision tree outlines the immediate response to a loss of containment.

Operational Logic: The "Solvent-First" Rule

Unlike inorganic salts, this organic ester will smear if wiped with water. You must use a

compatible solvent (Ethanol or Isopropanol) to solubilize the residue before absorption.
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Spill Detected

Assess Volume & State
(Liquid vs. Waxy Solid)

Don PPE:
Nitrile Gloves, Lab Coat, Goggles

l

State?

Viscous/Solid \ Liquid

Mechanical Removal Absorb with
(Scoop/Scrape) Polypropylene Pads

Solvent Decontamination

(Apply 70% EtOH or IPA)

Final Soap & Water Wash

Bag all waste as

Solid Chemical Waste

Figure 1: Incident Response Logic Flow

Click to download full resolution via product page

Figure 1: Decision matrix for spilling handling, emphasizing the necessity of solvent
decontamination.
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Waste Characterization & Disposal Procedures

This section details the cradle-to-grave lifecycle of the chemical waste.

Waste Classification

Although Roxadimate is not typically a RCRA P-listed or U-listed acute toxin [1], it must be
managed as Non-Halogenated Organic Chemical Waste.

o EPA Waste Code (US): Generally falls under "Non-Regulated" unless mixed with listed
solvents (e.g., Acetone, F-listed), but best practice dictates incineration.

e Segregation: Do NOT mix with oxidizers or strong acids.

The "Double-Rinse" Glassware Protocol

A common failure point in labs is the cleaning of glassware containing lipophilic esters.

e Primary Rinse: Rinse glassware with a small volume of Acetone or Ethanol. Collect this rinse
into the Organic Waste stream.

e Secondary Wash: Only after the solvent rinse should the glassware be washed with
detergent and water in the sink.

o Why? This prevents the formation of a hydrophobic film in the plumbing and prevents
aguatic release.

Disposal Workflow

Segregation:
Non-Halogenated Organics o
|

Exp. Residue / Expired Reagent EHS Pickup / Manifesting

Container:
HDPE or Glass (Amber)

Final Disposition

Benchtop Operations

Satellite Accumulation Area (SAA)

Figure 2: Laboratory Waste Lifecycle (Cradle-to-Grave)
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Figure 2: The required workflow from benchtop generation to final thermal destruction.

Environmental Stewardship & Rationale
Why do we strictly enforce these protocols for a sunscreen ingredient?

e Bioaccumulation Potential: While Roxadimate is designed to stay on the skin, its lipophilic
nature suggests it can adsorb to organic matter in waterways.

e Aquatic Toxicity: GHS classification H402 indicates it is harmful to aquatic life [2].[2]
Wastewater treatment plants are not always optimized to break down complex aromatic
esters, leading to "pass-through" contamination.

o Sensitization: As a PABA derivative, it carries a risk of inducing allergic contact dermatitis.
Proper containment protects not just the environment, but the facility's cleaning staff who
might otherwise encounter residues on "clean" glassware.

Final Checklist for Researchers

Verify: Is the waste container labeled "Non-Halogenated Organic"?

Check: Is the lid strictly closed? (Volatile solvents used for cleaning will evaporate if left
open).

Inspect: Are there any drips on the exterior of the waste bottle? (Wipe with ethanol if
present).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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